Cas no 2228546-21-0 (5-(4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2228546-21-0
• MF: C₁₁H₁₄F₂N₂O₂
• MW: 244.237869739532
• CID: 6194528
• PubChem ID: 165703812
• Update Time: 2025-06-12

5-(4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-1951169
• 2228546-21-0

• Inchi： 1S/C11H14F2N2O2/c1-15-9(8(6-14-15)10(16)17)7-2-4-11(12,13)5-3-7/h6-7H,2-5H2,1H3,(H,16,17)
• InChI Key： MPZDWRLBLDTEKS-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2=C(C(=O)O)C=NN2C)CC1)F

Computed Properties

• Exact Mass: 244.10233402g/mol
• Monoisotopic Mass: 244.10233402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 5-(4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 5-(4,4-Difluorocyclohexyl)-1-Methyl-1H-Pyrazole-4-Carboxylic Acid (CAS No. 2228546-21-0)

The compound 5-(4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2228546-21-0) is a fluorinated pyrazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a difluorocyclohexyl moiety and a carboxylic acid functional group, makes it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological targets, particularly in inflammation and metabolic disorders, aligning with the growing demand for novel small-molecule therapeutics.

In recent years, the scientific community has shown heightened interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. The presence of fluorine atoms in 5-(4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-4-carboxylic acid contributes to its lipophilicity and binding affinity, making it a candidate for optimizing lead compounds in medicinal chemistry. This aligns with trending searches on "fluorine in drug design" and "improving pharmacokinetics with fluorination," reflecting its relevance in modern research.

The pyrazole core of this compound is another focal point, as pyrazole derivatives are widely recognized for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Users frequently search for "pyrazole-based drugs" or "heterocyclic compounds in medicine," underscoring the importance of such structures. The methyl group at the 1-position further enhances the compound's stability, a feature often queried in forums discussing "N-methylation effects on drug metabolism."

From a synthetic perspective, 5-(4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-4-carboxylic acid serves as a building block for more complex molecules. Its carboxylic acid functionality allows for easy derivatization into amides, esters, or other conjugates, a topic frequently explored in organic chemistry circles. Searches like "carboxylic acid derivatives in synthesis" or "pyrazole carboxylate applications" highlight its utility in multi-step reactions.

Environmental and regulatory considerations also play a role in the compound's profile. Unlike some high-risk chemicals, 5-(4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-4-carboxylic acid is not classified as hazardous under major safety frameworks, addressing common queries about "safe fluorinated intermediates." This makes it attractive for sustainable chemistry initiatives, another hot topic in 2024.

In summary, 5-(4,4-difluorocyclohexyl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2228546-21-0) represents a convergence of structural ingenuity and practical applicability. Its alignment with current trends in fluorine chemistry, heterocyclic drug design, and green synthesis ensures its continued relevance in both academic and industrial settings.